molecular formula C12H19NO B8313257 4-Butoxy-2,6-dimethyl-phenylamine

4-Butoxy-2,6-dimethyl-phenylamine

Cat. No.: B8313257
M. Wt: 193.28 g/mol
InChI Key: KIHUWAOTZVYMFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Butoxy-2,6-dimethyl-phenylamine is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO

Molecular Weight

193.28 g/mol

IUPAC Name

4-butoxy-2,6-dimethylaniline

InChI

InChI=1S/C12H19NO/c1-4-5-6-14-11-7-9(2)12(13)10(3)8-11/h7-8H,4-6,13H2,1-3H3

InChI Key

KIHUWAOTZVYMFH-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC(=C(C(=C1)C)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask fitted with reflux condenser and stirrer containing 4-butoxy-2,6-dimethylazobenzene (53.4 g, 0.189 mole) was added 50% aqueous ethanol (480 ml). The mixture was heated close to boiling with stirring and sodium hydrosulfite (Na2S2O4, 121.4 g., 697 mole) was added in small portions over a period of 30 min. The mixture was refluxed for 75 min. Most of the alcohol was distilled off and the oily amine layer formed in the operation was taken up in ether. The aqueous phase was made alkaline with sodium hydroxide and was extracted with ether. All the combined ether extracts were dried (Na2SO4), were filtered, and all low-boiling components were evaporated at reduced pressure (solvent and aniline), after which the residue was fractionated by distillation in vacuo. The fraction boiling at 105°-108° (0.1 mm Hg) was collected. Yield: (63%); nD25 =1.5337. [Cf. E. Honkanen, Ann. Acad. Sci. Fennicae, Ser. AII, 99 (1960)].
Name
4-butoxy-2,6-dimethylazobenzene
Quantity
53.4 g
Type
reactant
Reaction Step One
Quantity
121.4 g
Type
reactant
Reaction Step Two
Quantity
480 mL
Type
solvent
Reaction Step Three

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